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Compound of Interest

Compound Name: 5-Carboxycytidine
Cat. No.: B15830359
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential, step-by-step procedures for the safe disposal of 5-
Carboxycytidine, a modified nucleoside utilized in various research applications. Adherence to
these protocols is paramount to minimize environmental impact and safeguard laboratory
personnel.

Understanding the Hazard Profile of 5-
Carboxycytidine

Before initiating any disposal procedure, it is crucial to understand the hazard profile of the
substance. Based on available safety data, 5-Carboxycytidine is classified with the following
hazards:

» Acute Oral Toxicity (Category 4)
e Skin Irritation (Category 2)

o Eye Irritation (Category 2)
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e Specific Target Organ Toxicity (Single Exposure, Category 3), causing respiratory irritation

These classifications necessitate careful handling and a structured disposal plan to mitigate
potential risks.

Quantitative Data Summary

For quick reference, the key chemical and physical properties of 5-Carboxycytidine are
summarized in the table below.

Property Value
Molecular Formula C10H13N307
Molecular Weight 287.23 g/mol
Appearance Solid

Oral LD50 Not available
Dermal LD50 Not available
Inhalation LC50 Not available

Data sourced from PubChem.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of 5-
Carboxycytidine. This process is designed to be straightforward and to ensure compliance
with general laboratory safety standards.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling 5-Carboxycytidine waste.

2. Waste Segregation:
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Do not mix 5-Carboxycytidine waste with other chemical waste streams unless explicitly
permitted by your institution's hazardous waste management plan.

Keep 5-Carboxycytidine waste in its original or a clearly labeled, compatible container.
. Waste Collection and Storage:

Solid Waste: Collect solid 5-Carboxycytidine waste in a designated, sealed container. This
includes any contaminated consumables such as weigh boats, pipette tips, and gloves.

Liguid Waste: If 5-Carboxycytidine is in a solution, collect it in a sealed, leak-proof
container. Do not dispose of liquid waste containing 5-Carboxycytidine down the drain.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"5-Carboxycytidine," and the associated hazard symbols (e.g., exclamation mark for irritant
and health hazard).

. Final Disposal:

All waste containing 5-Carboxycytidine must be disposed of through an approved
hazardous waste disposal facility.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the waste.

Follow all local, regional, and national regulations for hazardous waste disposal.[2]

Logical Flow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 5-
Carboxycytidine.
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Caption: Disposal workflow for 5-Carboxycytidine waste.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 5-
Carboxycytidine, fostering a culture of safety and environmental responsibility. Always consult
your institution's specific guidelines and the most recent Safety Data Sheet (SDS) for the most
up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15830359/docs?utm_src=pdf-body-img#navigating-the-safe-disposal-of-5-carboxycytidine-a-comprehensive-guide
https://www.benchchem.com/product/b15830359/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-5-carboxycytidine-a-comprehensive-guide
https://www.benchchem.com/product/b15830359/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-5-carboxycytidine-a-comprehensive-guide
https://www.benchchem.com/product/b15830359/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-5-carboxycytidine-a-comprehensive-guide
https://www.benchchem.com/product/b15830359?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/5-Carboxycytidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Carboxycytidine
https://www.biosynth.com/Files/MSDS/FD/21/MSDS_FD21835_5000_EN.pdf
https://www.benchchem.com/product/b15830359/docs#navigating-the-safe-disposal-of-5-carboxycytidine-a-comprehensive-guide
https://www.benchchem.com/product/b15830359/docs#navigating-the-safe-disposal-of-5-carboxycytidine-a-comprehensive-guide
https://www.benchchem.com/product/b15830359/docs#navigating-the-safe-disposal-of-5-carboxycytidine-a-comprehensive-guide
https://www.benchchem.com/product/b15830359/docs#navigating-the-safe-disposal-of-5-carboxycytidine-a-comprehensive-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15830359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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